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Compound of Interest

Compound Name: Thiamphenicol Glycinate

Cat. No.: B1213343

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thiamphenicol glycinate is a water-soluble prodrug of the broad-spectrum
antibiotic, Thiamphenicol.[1] In research settings, it is often supplied as Thiamphenicol
glycinate hydrochloride.[2][3] Upon administration, it is rapidly hydrolyzed by tissue esterases
to release the active form, Thiamphenicol, which inhibits bacterial protein synthesis by binding
to the 50S ribosomal subunit.[1][3][4] This document provides detailed protocols for the
preparation, storage, and handling of Thiamphenicol glycinate stock solutions for research
applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of both the prodrug and the active
compound is essential for accurate stock solution preparation.
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Thiamphenicol Glycinate

Thiamphenicol (Active

Property .

Hydrochloride Compound)
Molecular Weight 449.7 g/mol [5][6] 356.2 g/mol [7][8]
Molecular Formula C14H18CI2N206S-HCI[2][3] C12H15CI2NOsS[7][8]
CAS Number 2611-61-2[2][3] 15318-45-3[7]
Appearance Crystalline solid[7] Crystalline solid[7]
Purity >98%][2] >98%][7]

Solubility Data

The choice of solvent is critical and depends on the specific experimental design (e.g., in vitro

or in vivo studies).
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Compound Solvent Solubility Notes
) ] The hydrochloride
Thiamphenicol
Water Soluble[3] form enhances water

Glycinate HCI

solubility.[3]

DMSO / PEG300/
Tween-80 / Saline
(10:40:5:45)

= 2.08 mg/mL (4.62
mM)[6]

A common vehicle for
in vivo studies. The
solution should be

clear.[6]

DMSO / Corn Oil
(10:90)

> 2.08 mg/mL (4.62
mM)[6]

Another option for in

vivo administration.[6]

For high-concentration

Thiamphenicol DMSO ~30 mg/mL[7] ]
stock solutions.
_ _ An alternative organic
Dimethylformamide )
~30 mg/mL[7] solvent for high-

(DMF)

concentration stocks.

Ethanol

~0.2 mg/mL (200
ug/mL)[7]

Lower solubility
compared to DMSO or
DMF.

DMSO:PBS (pH 7.2)
(1:2)

~0.5 mg/mL[7]

For preparing working
solutions in aqueous
buffers, first dissolve
in DMSO. Aqueous
solutions should not
be stored for more

than one day.[7]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 10 mg/mL stock solution of Thiamphenicol

glycinate hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:
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« Thiamphenicol glycinate hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, or 50 mL)
o Calibrated analytical balance

e \Vortex mixer

 Sterile syringe filters (0.22 pm)

» Sterile syringes

o Laminar flow hood or biosafety cabinet

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

« Handle Thiamphenicol glycinate hydrochloride powder in a chemical fume hood to avoid
inhalation.

e Consult the Safety Data Sheet (SDS) for detailed safety information.
Procedure:

o Calculate Required Mass: Determine the mass of Thiamphenicol glycinate hydrochloride
powder needed to achieve the desired concentration and volume.

o Formula: Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)
o Example (for 10 mL of 10 mg/mL stock): 10 mg/mL x 10 mL = 100 mg

e Weighing: Accurately weigh the calculated mass of the powder using an analytical balance
and transfer it to a sterile conical tube.

e Dissolution:
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o Under a laminar flow hood, add the required volume of DMSO to the tube containing the

powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if precipitation occurs.[6]

 Sterilization (Optional but Recommended):

o To ensure the sterility of the stock solution for cell culture experiments, filter it through a
0.22 um syringe filter into a new sterile tube.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to prevent
repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, date, and initials.

o Store the aliquots at the recommended temperature (see Section 4).

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.medchemexpress.com/thiamphenicol-glycinate-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

4 )

Preparation

1. Calculate Mass

2. Weigh Powder

- J

4 )

Solution Preparation

3. Add Solvent (e.g., DMSO)

4. Vortex to Dissolve

-
-

J
~

Final Steps
y

G. Filter Sterilize (0.22 umD

(6. Aliquot into Cryovials)

(7. Store Appropriate@
. J

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

/Drug Administration & Activation\

Thiamphenicol Glycinate
(Prodrug)

Hydrolysis by
Tissue Esterases

Antibacterial Action

Thiamphenicol Bacterial 50S
(Active Drug) Ribosomal Subunit

Inhibition of
Protein Synthesis

Bacteriostatic Effect

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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